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Compound of Interest

Compound Name:
1-(2,3-Dichlorophenyl)piperazine

1-Oxide

Cat. No.: B13839167

Get Quote

Executive Summary & Chemical Context
1-(2,3-Dichlorophenyl)piperazine 1-Oxide (CAS: 902456-05-7) is a highly specific analytical

standard and N-oxide metabolite associated with the parent compound 1-(2,3-

Dichlorophenyl)piperazine (DCPP). DCPP is a foundational intermediate in the synthesis of

atypical antipsychotics such as Aripiprazole, Brexpiprazole, and Cariprazine[1].

Handling this N-oxide derivative requires strict operational discipline. The combination of a

lipophilic dichlorophenyl ring and a reactive, basic piperazine N-oxide core presents specific

toxicological challenges that necessitate advanced Personal Protective Equipment (PPE) and

rigorous laboratory workflows.
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Property Value Operational Implication

Chemical Name

1-(2,3-

Dichlorophenyl)piperazine 1-

Oxide

N-oxide moiety acts as a mild

oxidant and mucosal irritant.

CAS Number 902456-05-7
Unique identifier for safety

tracking and inventory.

Molecular Weight 247.12 g/mol

Required for precise molarity

calculations during analytical

dilution.

Physical Form Solid (Powder)
High risk of aerosolization and

static cling during transfer.

Mechanistic Hazard Assessment
To effectively protect yourself, you must understand why this chemical is hazardous. Safety is

not about blindly following rules; it is about mitigating specific chemical mechanisms.

Dermal Penetration & Lipophilicity: The 2,3-dichlorophenyl moiety imparts high lipophilicity to

the molecule. If the powder is dissolved in organic solvents, it can rapidly bypass the stratum

corneum (the skin's primary barrier), carrying the reactive N-oxide directly into systemic

circulation.

Mucosal Irritation & Alkalinity: The piperazine core is intrinsically basic. When aerosolized,

the N-oxide powder interacts with the aqueous environment of the respiratory tract and

ocular mucosa. This causes localized pH shifts, oxidative stress, and severe irritation,

triggering immediate coughing and eye damage.

Personal Protective Equipment (PPE) Specifications
Selecting the correct PPE requires anticipating the chemical state (solid vs. solution). Do not

use a single glove type for all workflows.
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PPE Category Specification Causal Rationale

Hand Protection (Powder) Nitrile (Min 0.11 mm thickness)

Provides a sufficient barrier

against dry, solid piperazine

derivatives[2].

Hand Protection (Solution)
Viton or Polyvinyl Alcohol

(PVA)

Critical: Required if dissolving

the standard in halogenated

solvents (e.g.,

Dichloromethane), which

rapidly degrade nitrile[3].

Eye Protection
ANSI Z87.1 tight-fitting safety

goggles

Prevents mucosal contact with

the highly basic and irritating

amine dust.

Respiratory
N95/P100 Particulate

Respirator

Mitigates the inhalation risk of

aerosolized fine powders if

weighing outside a certified

fume hood.

Body Protection
Flame-retardant lab coat,

closed-toe shoes

Acts as a standard barrier

against dermal exposure and

accidental chemical spills[3].

Operational Workflows
The following protocol outlines a self-validating system for weighing and preparing analytical

solutions of 1-(2,3-Dichlorophenyl)piperazine 1-Oxide.

Protocol: Safe Weighing and Analytical Dilution
Step 1: Pre-Operational Verification

Action: Verify the fume hood face velocity is between 80–120 feet per minute (fpm).

Inspect gloves for micro-tears.

Causality: Ensures sufficient capture velocity to entrain aerosolized N-oxide particles

without creating turbulent eddies that could blow the powder out of the sash and into the
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operator's breathing zone.

Step 2: Static Mitigation

Action: Discharge the micro-spatula and anti-static weigh boat using a piezoelectric anti-

static gun.

Causality: Fine pharmaceutical impurities are highly prone to electrostatic charge.

Neutralizing the equipment prevents the powder from "jumping," ensuring accurate

analytical weighing and preventing environmental contamination.

Step 3: Primary Transfer

Action: Transfer the specified mass (e.g., 10 mg) using a micro-spatula within the draft

shield of an analytical microbalance.

Self-Validation: Close the draft shield and wait for the balance to stabilize for 5 seconds. A

drifting mass reading indicates either static interference or internal drafts, requiring

immediate recalibration of the micro-environment before proceeding.

Step 4: Solvent Addition

Action: Transfer the powder to a volumetric flask and add the target solvent (e.g.,

Methanol or Dichloromethane) dropwise initially, then fill to volume.

Causality: Dropwise addition prevents the exothermic heat of solvation from aerosolizing

any residual dry powder into the workspace.

Step 5: Decontamination

Action: Wipe the balance pan, draft shield, and spatulas with a lint-free wipe dampened

with 70% Isopropanol or Methanol.

Causality: The N-oxide is soluble in polar organic solvents; dry wiping would only spread

the hazardous dust, whereas solvent-dampened wiping captures and dissolves the

residue.
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Waste Management & Disposal Plan
Improper disposal of piperazine derivatives can lead to severe environmental contamination

and regulatory penalties.

Solid Waste: Any contaminated PPE, weigh boats, and wipes must be placed in a puncture-

resistant, sealable container labeled "Hazardous Solid Waste - Toxic/Irritant Piperazine

Derivatives."

Liquid Waste: Because the parent compound (DCPP) and its derivatives contain chlorinated

aromatic rings, all solvent waste must be strictly segregated into a "Halogenated Organic

Waste" carboy. Mixing halogenated waste with non-halogenated streams can lead to highly

exothermic reactions and violates standard EPA/RCRA protocols[4].
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Figure 1: PPE and operational workflow for 1-(2,3-Dichlorophenyl)piperazine 1-Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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